Cas no 89976-15-8 (7-Iodo-1H-indole)

• Product Name: 7-Iodo-1H-indole
• CAS No: 89976-15-8
• MF: C₈H₆IN
• MW: 243.044414043427
• MDL: MFCD10000889
• CID: 712598
• PubChem ID: 329761153
• Update Time: 2025-06-15

7-Iodo-1H-indole Chemical and Physical Properties

Names and Identifiers

• 7-Iodo-1H-indole
• 1H-Indole, 7-iodo-
• 7-Iodoindole
• 1H-Indole,7-iodo
• 7-Iodo-1H-indole (ACI)
• Indole, 7-iodo- (7CI)
• 89976-15-8
• AKOS016003077
• CS-0188466
• SCHEMBL3334473
• AS-43817
• DTXSID00453092
• MFCD10000889
• 7-Iodoindole, 97%

• MDL： MFCD10000889
• Inchi： 1S/C8H6IN/c9-7-3-1-2-6-4-5-10-8(6)7/h1-5,10H
• InChI Key： VBKAPLYISDSUCE-UHFFFAOYSA-N
• SMILES： IC1C2=C(C=CN2)C=CC=1

Computed Properties

• Exact Mass: 242.95400
• Monoisotopic Mass: 242.95450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• Density: 1.961
• Melting Point: 52-56 °C
• Boiling Point: 341.705 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• PSA: 15.79000
• LogP: 2.77250

7-Iodo-1H-indole Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R22; R41

Additional information on 7-Iodo-1H-indole

Comprehensive Overview of 7-Iodo-1H-indole (CAS No. 89976-15-8): Properties, Applications, and Research Insights

7-Iodo-1H-indole (CAS No. 89976-15-8) is a halogenated derivative of indole, a heterocyclic aromatic compound widely studied in organic chemistry and pharmaceutical research. This compound features an iodine atom at the 7-position of the indole ring, which significantly influences its reactivity and utility in synthetic applications. The presence of iodine makes 7-Iodo-1H-indole a valuable intermediate for cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in drug discovery and material science.

In recent years, the demand for halogenated indoles like 7-Iodo-1H-indole has surged due to their role in developing bioactive molecules. Researchers frequently search for "7-Iodo-1H-indole synthesis" or "CAS 89976-15-8 applications," reflecting its importance in medicinal chemistry. The compound’s unique structure allows for selective functionalization, enabling the creation of novel indole-based pharmaceuticals targeting neurological disorders and cancer. Its iodine moiety also facilitates radiolabeling, making it useful in imaging and diagnostic applications.

From a chemical perspective, 7-Iodo-1H-indole exhibits notable stability under standard conditions, though it requires protection from light to prevent decomposition. Its molecular weight is 273.06 g/mol, and it typically appears as a pale-yellow to white crystalline solid. The compound’s solubility profile—soluble in organic solvents like DMSO and ethanol but insoluble in water—makes it suitable for diverse laboratory workflows. These properties are often highlighted in searches like "7-Iodo-1H-indole solubility" or "89976-15-8 chemical properties," underscoring its practical relevance.

The versatility of 7-Iodo-1H-indole extends to agrochemical and material science applications. For instance, its incorporation into polymers or coatings can enhance UV resistance, a topic gaining traction in sustainable material design. Queries such as "indole derivatives in materials science" or "halogenated indoles for agrochemicals" align with industry trends toward eco-friendly innovations. Additionally, the compound’s role in synthesizing natural product analogs attracts attention from researchers exploring marine alkaloids and plant-derived bioactive compounds.

Quality and purity are critical for 7-Iodo-1H-indole, especially in pharmaceutical contexts. Analytical techniques like HPLC and NMR are employed to verify its integrity, addressing common concerns like "CAS 89976-15-8 purity standards." Suppliers often provide technical data sheets detailing assay results (>98% purity) and storage recommendations (−20°C under inert atmosphere), ensuring optimal performance in downstream applications. This transparency caters to the growing demand for reliable, high-quality chemical reagents.

In summary, 7-Iodo-1H-indole (CAS No. 89976-15-8) is a multifaceted compound bridging organic synthesis, drug development, and advanced materials. Its halogenated structure, coupled with broad applicability, positions it as a cornerstone in contemporary research. As interest in indole chemistry and halogenated intermediates continues to rise, this compound remains a focal point for innovation across scientific disciplines.